Cas no 1427379-63-2 (propan-2-yl 2-4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-ylacetate hydrochloride)

• Product Name: propan-2-yl 2-4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-ylacetate hydrochloride
• CAS No: 1427379-63-2
• MF: C₁₁H₂₀ClN₃O₂
• MW: 261.748401641846
• CID: 5040636
• PubChem ID: 71757919
• Update Time: 2025-11-01

propan-2-yl 2-4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-ylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-[4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetate hydrochloride
• propan-2-yl 2-[4-(aminomethyl)-3,5-dimethylpyrazol-1-yl]acetate;hydrochloride
• propan-2-yl 2-4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-ylacetate hydrochloride

• Inchi： 1S/C11H19N3O2.ClH/c1-7(2)16-11(15)6-14-9(4)10(5-12)8(3)13-14;/h7H,5-6,12H2,1-4H3;1H
• InChI Key： OSLJSOQJSNFYRT-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C(CN1C(C)=C(CN)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Topological Polar Surface Area: 70.1

Additional information on propan-2-yl 2-4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-ylacetate hydrochloride

Propan-2-yl 2-[4-(Aminomethyl)-3,5-Dimethyl-1H-Pyrazol-1-Yl]Acetate Hydrochloride: A Comprehensive Overview

Propan-2-yl 2-[4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetate hydrochloride, with the CAS number 1427379-63-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrazole ring substituted with methyl groups at positions 3 and 5, an aminomethyl group at position 4, and an acetate ester group attached to the propan-2-yl moiety.

The synthesis of propan-2-yl 2-[4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetate hydrochloride involves a series of well-established organic reactions. The starting material typically includes the corresponding pyrazole derivative, which undergoes alkylation or acylation to introduce the acetate ester group. The hydrochloride salt is formed by protonation of the amine group under acidic conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Pyrazole derivatives are known for their ability to modulate various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Recent studies have highlighted the role of pyrazole-based compounds in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The presence of the aminomethyl group in this compound may enhance its bioavailability and target specificity, making it a valuable candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, propan-2-yl 2-[4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetate hydrochloride has shown potential in agrochemical research. Certain pyrazole derivatives have been reported to exhibit pesticidal activity against a range of agricultural pests. The methyl substituents on the pyrazole ring may contribute to its stability and effectiveness as a pesticide. However, further studies are required to evaluate its environmental impact and safety profile.

The toxicological profile of this compound is another area of active research. Acute and chronic toxicity studies have been conducted to assess its safety for human use. Recent findings suggest that while the compound exhibits low toxicity at therapeutic doses, long-term exposure may require careful monitoring due to potential accumulation in certain tissues. Regulatory agencies have emphasized the importance of thorough toxicokinetic studies to ensure the safe use of such compounds in pharmaceutical and agrochemical applications.

From an environmental perspective, the biodegradability and persistence of propan-2-yl 2-[4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-1-Yl]Acetate Hydrochloride are critical factors influencing its ecological impact. Studies have shown that under aerobic conditions, this compound can undergo microbial degradation within a relatively short timeframe. However, its resistance to photodegradation under UV light remains an area requiring further investigation.

In conclusion, propan-2-yl 2-[4-(aminomethyl)-3,5-dimethyl-1H-pyrazol-Yl]Acetate Hydrochloride (CAS No.: 142737963) represents a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure endows it with properties that make it an attractive candidate for drug discovery and agrochemical development. As research continues to uncover new insights into its biological activity and environmental behavior, this compound is poised to play an increasingly important role in advancing modern science and technology.